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Compound of Interest

Compound Name: Methyl 2-(aminomethyl)nicotinate

Cat. No.: B1611452 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the proper handling and storage of Methyl 2-
(aminomethyl)nicotinate (CAS No. 734510-19-1). Due to the limited availability of a

comprehensive Safety Data Sheet (SDS) for this specific compound, these recommendations

are based on available supplier information and general safety protocols for related chemical

structures, such as pyridines, amines, and esters.

Safety and Handling Precautions
Methyl 2-(aminomethyl)nicotinate is a chemical intermediate that requires careful handling to

ensure the safety of laboratory personnel and to maintain the integrity of the compound.

1.1 Personal Protective Equipment (PPE)

Eye Protection: Always wear chemical safety goggles or a face shield.

Hand Protection: Wear nitrile or other chemically resistant gloves. Inspect gloves prior to

use.

Skin and Body Protection: A standard laboratory coat should be worn. For operations with a

higher risk of exposure, consider additional protective clothing.

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood, to

avoid inhalation of any dust or vapors.
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1.2 General Handling Procedures

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust or vapors.

Handle and open containers with care.

Wash hands thoroughly after handling.

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.

Storage Conditions
Proper storage is crucial to maintain the stability and purity of Methyl 2-
(aminomethyl)nicotinate.

Parameter Recommended Condition Source/Rationale

Temperature 2-8°C

Supplier information.[1]

Refrigeration is recommended

to minimize degradation.

Atmosphere

Sealed in a dry environment.

Inert atmosphere (e.g., Argon

or Nitrogen) is recommended

for the hydrochloride salt and

is good practice for the free

base.

To prevent hydrolysis and

oxidation.[2]

Container
Tightly sealed, appropriate

chemical-resistant container.

To prevent contamination and

exposure to moisture and air.

Location

Store in a cool, dry, and well-

ventilated area away from

incompatible substances.

General best practice for

chemical storage.
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Experimental Protocols
The following is a generalized protocol for a typical synthetic application of Methyl 2-
(aminomethyl)nicotinate, such as an acylation reaction.

3.1 General Acylation of Methyl 2-(aminomethyl)nicotinate

This protocol describes the reaction of Methyl 2-(aminomethyl)nicotinate with an acyl

chloride to form the corresponding amide.

Materials:

Methyl 2-(aminomethyl)nicotinate

Acyl chloride (e.g., acetyl chloride)

Anhydrous aprotic solvent (e.g., Dichloromethane, Tetrahydrofuran)

Tertiary amine base (e.g., Triethylamine, Diisopropylethylamine)

Argon or Nitrogen gas for inert atmosphere

Standard laboratory glassware (round-bottom flask, dropping funnel, magnetic stirrer)

Stir plate and ice bath

Procedure:

Set up a dry round-bottom flask equipped with a magnetic stir bar under an inert

atmosphere.

Dissolve Methyl 2-(aminomethyl)nicotinate (1 equivalent) and the tertiary amine base (1.1

equivalents) in the anhydrous solvent.

Cool the reaction mixture to 0°C using an ice bath.

Slowly add a solution of the acyl chloride (1 equivalent) in the anhydrous solvent to the

stirred reaction mixture via a dropping funnel.
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Allow the reaction to stir at 0°C for 30 minutes and then warm to room temperature.

Monitor the reaction progress using a suitable technique (e.g., Thin Layer Chromatography,

LC-MS).

Upon completion, quench the reaction by adding water or a saturated aqueous solution of

sodium bicarbonate.

Extract the product with an appropriate organic solvent.

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure.

Purify the crude product by a suitable method, such as column chromatography.

Visualizations
4.1 Logical Workflow for Handling and Storage
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Storage

Handling

Disposal

Store at 2-8°C
Sealed in a dry environment

Inert atmosphere recommended

Wear appropriate PPE:
- Safety goggles
- Nitrile gloves

- Lab coat

Before use

Use in a chemical fume hood

Avoid contact with skin and eyes

Wash hands after handling

Dispose of in accordance with
local, state, and federal regulations

After use

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of Methyl 2-(aminomethyl)nicotinate.

4.2 Representative Reaction Pathway
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Methyl 2-(aminomethyl)nicotinate

C₈H₁₀N₂O₂

N-acylated product

Acyl Chloride

R-COCl

Base (e.g., Et₃N)
Solvent (e.g., DCM)
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Caption: General acylation reaction of Methyl 2-(aminomethyl)nicotinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1611452?utm_src=pdf-body-img
https://www.benchchem.com/product/b1611452?utm_src=pdf-body
https://www.benchchem.com/product/b1611452?utm_src=pdf-custom-synthesis
https://www.bldpharm.com/products/734510-19-1.html
https://www.bldpharm.com/products/151509-01-2.html
https://www.benchchem.com/product/b1611452#handling-and-storage-of-methyl-2-aminomethyl-nicotinate
https://www.benchchem.com/product/b1611452#handling-and-storage-of-methyl-2-aminomethyl-nicotinate
https://www.benchchem.com/product/b1611452#handling-and-storage-of-methyl-2-aminomethyl-nicotinate
https://www.benchchem.com/product/b1611452#handling-and-storage-of-methyl-2-aminomethyl-nicotinate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1611452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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